Cas no 1333855-28-9 (1-(5-aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(5-aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide
• CAS No: 1333855-28-9
• MF: C₈H₉N₅O₂S
• MW: 239.254359006882
• CID: 4588877
• Update Time: 2025-05-21

1-(5-aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C8H9N5O2S/c9-6-1-2-8(11-3-6)13-5-7(4-12-13)16(10,14)15/h1-5H,9H2,(H2,10,14,15)
• InChI Key： OHXXLYADVSQCQZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(N)C=C2)C=C(S(N)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 1-(5-aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide

Comprehensive Overview of 1-(5-Aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide (CAS No. 1333855-28-9)

1-(5-Aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide (CAS No. 1333855-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and pyrazole core structures, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonamide functional group, which is known for its bioactive properties and versatility in medicinal chemistry.

In recent years, the demand for 1-(5-aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide has increased due to its relevance in targeting specific enzymatic pathways. For instance, its structural features make it a promising candidate for modulating kinase inhibitors, a hot topic in oncology and inflammation research. With the rise of personalized medicine and targeted therapy, this compound is often explored in computational drug design and high-throughput screening assays.

The synthesis of CAS No. 1333855-28-9 involves multi-step organic reactions, including the coupling of 5-aminopyridine with pyrazole sulfonamide derivatives. Its purity and stability are critical for experimental reproducibility, making it a subject of interest in analytical chemistry and quality control protocols. Laboratories frequently employ techniques like HPLC, NMR, and mass spectrometry to characterize this compound.

From an industrial perspective, 1-(5-aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalysts and solvent-free reactions to produce this compound, aligning with global trends toward environmentally friendly manufacturing. This approach not only reduces waste but also enhances cost-efficiency, a key concern for pharmaceutical companies.

Another area of interest is the compound's potential role in neurodegenerative disease research. Recent studies suggest that derivatives of pyrazole sulfonamide may influence protein aggregation pathways, which are implicated in conditions like Alzheimer's and Parkinson's diseases. This connection has spurred collaborations between academic institutions and biotech firms to explore its therapeutic potential further.

For researchers and suppliers, understanding the regulatory landscape of CAS No. 1333855-28-9 is essential. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. Safety data sheets (SDS) and Good Laboratory Practices (GLP) are commonly referenced to ensure compliance with international standards.

In summary, 1-(5-aminopyridin-2-yl)-1H-pyrazole-4-sulfonamide represents a versatile and valuable compound in modern scientific research. Its applications span from drug discovery to material science, making it a focal point for innovation. As advancements in AI-driven drug design and automated synthesis continue, this compound is poised to play an even greater role in addressing unmet medical needs.